Cas no 2229433-97-8 (1-(5-bromofuran-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(5-bromofuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229433-97-8
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• CID: 6052679
• PubChem ID: 165679568
• Update Time: 2025-10-30

1-(5-bromofuran-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
• 2229433-97-8
• EN300-1914795

• Inchi： 1S/C9H7BrO4/c10-7-2-1-6(14-7)9(8(12)13)3-5(11)4-9/h1-2H,3-4H2,(H,12,13)
• InChI Key： UZLVINUVYNHYTA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C(=O)O)CC(C2)=O)O1

Computed Properties

• Exact Mass: 257.95277g/mol
• Monoisotopic Mass: 257.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.5Ų

Additional information on 1-(5-bromofuran-2-yl)-3-oxocyclobutane-1-carboxylic acid

1-(5-Bromofuran-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(5-bromofuran-2-yl)-3-oxocyclobutane-1-carboxylic acid, with CAS No. 2229433-97-8, is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its 5-bromofuran moiety and a cyclobutane ring system, which contributes to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of furan derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the bromine atom in the furan ring enhances the compound's electronic properties, making it a promising candidate for various biological assays. Researchers have also explored the cyclobutane ring's role in stabilizing the molecule's structure, which is crucial for its pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the furan derivative. The introduction of the bromine atom is achieved through electrophilic substitution reactions, followed by cyclization to form the cyclobutane ring. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity.

In terms of applications, this compound has shown potential as a building block in medicinal chemistry. Its unique structure allows for further functionalization, enabling researchers to explore its utility as a lead compound in drug development. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings underscore its potential role in developing therapeutic agents for Alzheimer's disease and related conditions.

Moreover, the compound's stability under physiological conditions has been a focal point of recent investigations. Researchers have reported that the molecule demonstrates remarkable resistance to metabolic degradation, which is a critical factor for its bioavailability. This property makes it an attractive candidate for oral drug delivery systems, where stability during gastrointestinal transit is essential.

Another area of interest lies in the compound's ability to act as a template for constructing more complex molecular architectures. By leveraging its cyclobutane core, chemists can design molecules with enhanced stereochemical control, which is vital for optimizing pharmacological activity. This approach has opened new avenues for exploring novel scaffolds in drug design.

In conclusion, 1-(5-bromofuran-2-yl)-3-oxocyclobutane-1-carboxylic acid represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activities position it as a valuable tool for researchers in various scientific disciplines. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.